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Compound of Interest

Compound Name:
4'-Bromo-2-(4-

fluorophenyl)acetophenone

CAS No.: 107028-32-0

Cat. No.: B011718

Get Quote

Introduction
4'-Bromo-2-(4-fluorophenyl)acetophenone is a halogenated aromatic ketone that serves as

a versatile intermediate in organic synthesis. Its molecular architecture, featuring a brominated

phenyl ring and a fluorinated phenyl ring connected by a keto-ethyl bridge, provides multiple

reactive sites for chemical modification. This guide offers a comprehensive overview of its core

physical and chemical characteristics, analytical methodologies for its characterization, and

essential safety protocols. The information presented herein is intended to support researchers,

scientists, and drug development professionals in leveraging this compound's synthetic

potential.

Physicochemical Properties
The physical and chemical properties of 4'-Bromo-2-(4-fluorophenyl)acetophenone are

fundamental to its handling, storage, and application in synthetic chemistry. These properties

are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₁₄H₁₀BrFO

Molecular Weight 293.14 g/mol

CAS Number 36282-29-8

Appearance Off-white solid

Melting Point

Not explicitly available, but

related compounds have

melting points in the range of

25-50°C.

[1][2]

Boiling Point

Data not available. Related

compounds have boiling points

around 150°C at reduced

pressure.

[2]

Solubility

Expected to be soluble in

common organic solvents like

ethanol, benzene, and ethyl

acetate. Limited solubility in

water.

[3][4]

Spectroscopic and Analytical Characterization
Thorough characterization is essential to confirm the identity and purity of 4'-Bromo-2-(4-
fluorophenyl)acetophenone. The following sections detail the expected spectroscopic data

and a general analytical workflow.

Spectroscopic Data
While a full experimental spectrum for this specific molecule is not publicly available, the

expected spectral characteristics can be inferred from its structure and data from analogous

compounds.

¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to

show distinct signals for the aromatic protons on both the brominated and fluorinated phenyl
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rings. The methylene protons adjacent to the carbonyl group and the fluorinated phenyl ring

would likely appear as a singlet.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will provide

information on the carbon framework of the molecule. Distinct signals are expected for the

carbonyl carbon, the carbons of the two different aromatic rings, and the methylene carbon.

IR (Infrared) Spectroscopy: The IR spectrum is a valuable tool for identifying functional

groups. A strong absorption band characteristic of the carbonyl (C=O) stretch is expected.

Additionally, bands corresponding to C-H, C=C aromatic, C-Br, and C-F bonds will be

present.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern. The mass spectrum will show a molecular ion peak corresponding to

the molecular weight of the compound. The isotopic pattern of bromine (approximately 1:1

ratio for ⁷⁹Br and ⁸¹Br) will be a key feature in identifying the presence of a bromine atom in

the molecule.

Analytical Workflow
A systematic approach is crucial for the reliable characterization of 4'-Bromo-2-(4-
fluorophenyl)acetophenone. The following workflow outlines the key steps from initial

assessment to comprehensive analysis.

Caption: General analytical workflow for the characterization of 4'-Bromo-2-(4-
fluorophenyl)acetophenone.

A typical High-Performance Liquid Chromatography (HPLC) method for purity analysis would

involve a C18 column with a mobile phase gradient of acetonitrile and water.[5] This technique

is effective for separating the main compound from any impurities.[5]

Chemical Reactivity and Synthesis
4'-Bromo-2-(4-fluorophenyl)acetophenone is a valuable building block in organic synthesis

due to its multiple reactive sites.[6] The bromine atom on the phenyl ring can participate in

various cross-coupling reactions, while the ketone functionality allows for a wide range of
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transformations. The fluorine atom can influence the electronic properties of the adjacent

phenyl ring.[4]

The synthesis of this compound and its analogs often involves Friedel-Crafts acylation or

related reactions.[7] For instance, a common synthetic route could involve the reaction of a

substituted benzene derivative with an appropriate acyl chloride in the presence of a Lewis acid

catalyst.[7]

Safety and Handling
Proper safety precautions are imperative when working with 4'-Bromo-2-(4-
fluorophenyl)acetophenone. It is classified as an irritant and may cause skin, eye, and

respiratory irritation.[8][9][10]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.[8]

Skin Protection: Wear protective gloves and a lab coat.[8]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[11]

Avoid breathing dust or vapors.[9][11]

First Aid Measures
In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes and

seek medical attention.[8][11]

In case of skin contact: Wash off with soap and plenty of water.[8]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[10][11]

If swallowed: Rinse mouth with water. Do not induce vomiting.[11]

Storage and Disposal
Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][11] Dispose of

the chemical and its container in accordance with local, regional, and national regulations.[8][9]
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Conclusion
4'-Bromo-2-(4-fluorophenyl)acetophenone is a synthetically important molecule with well-

defined physical and chemical properties. A thorough understanding of its characteristics,

coupled with appropriate analytical techniques and adherence to safety protocols, is essential

for its effective and safe use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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